Cas no 1361521-29-0 (2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine)
2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine
-
- Inchi: 1S/C13H4Cl3F6N/c14-7-2-1-5(9(15)10(7)16)8-6(12(17,18)19)3-4-23-11(8)13(20,21)22/h1-4H
- InChI Key: WFLCWHSFSBPWHN-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C1C(C(F)(F)F)=NC=CC=1C(F)(F)F)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 416
- XLogP3: 6.2
- Topological Polar Surface Area: 12.9
2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013029526-250mg |
2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine |
1361521-29-0 | 97% | 250mg |
475.20 USD | 2021-05-31 | |
| Alichem | A013029526-500mg |
2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine |
1361521-29-0 | 97% | 500mg |
806.85 USD | 2021-05-31 | |
| Alichem | A013029526-1g |
2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine |
1361521-29-0 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine
Research Briefing on 2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine (CAS: 1361521-29-0)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated and chlorinated heterocyclic compounds, particularly 2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine (CAS: 1361521-29-0). This compound has garnered attention due to its unique structural features, which combine trifluoromethyl and trichlorophenyl moieties, offering potential applications in drug discovery and material science. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
The synthesis of 2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine has been optimized in recent studies to improve yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and halogen exchange techniques to achieve efficient construction of the pyridine core. The presence of multiple electron-withdrawing groups (trifluoromethyl and trichlorophenyl) enhances the compound's stability and reactivity, making it a promising candidate for further derivatization. Computational studies have also been conducted to predict its electronic properties and interaction with biological targets, providing insights into its potential mechanisms of action.
In vitro and in vivo studies have explored the biological activity of 2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine, particularly its interactions with enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary results indicate that the compound exhibits moderate inhibitory activity against certain kinases and GPCRs, suggesting its potential as a lead compound for the development of novel therapeutics. However, further optimization is required to enhance its selectivity and reduce off-target effects. Structural-activity relationship (SAR) studies are ongoing to identify key modifications that could improve its pharmacological profile.
Beyond its biological applications, 2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine has also been investigated for its utility in material science. Its robust thermal stability and unique electronic properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. Researchers have synthesized derivatives with tailored properties to explore their performance in these applications, with promising initial results. The compound's ability to form stable thin films and its compatibility with various substrates further underscore its versatility.
In conclusion, 2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine (CAS: 1361521-29-0) represents a multifaceted compound with significant potential in both medicinal chemistry and material science. Ongoing research aims to elucidate its full range of applications and optimize its properties for specific uses. Future studies will likely focus on expanding its derivatization, improving its biological activity, and exploring its performance in advanced materials. This compound exemplifies the intersection of chemical innovation and practical application, offering exciting opportunities for further exploration.
1361521-29-0 (2,4-Bis(trifluoromethyl)-3-(2,3,4-trichlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)